Cas no 108310-83-4 (Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy-)

• Product Name: Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy-
• CAS No: 108310-83-4
• MF: C₇H₆N₂OS₂
• MW: 198.265338420868
• CID: 127901
• PubChem ID: 13799668
• Update Time: 2025-06-08

Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy-
• Thiazolo[5,4-b]pyridine-2(1H)-thione, 5-methoxy- (9CI)
• 5-methoxy-1H-[1,3]thiazolo[5,4-b]pyridine-2-thione
• 5-methoxythiazolo[5,4-b]pyridine-2(1H)-thione
• 5-methoxy-[1,3]thiazolo[5,4-b]pyridine-2-thiol
• Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy-(9ci)
• EN300-6480720
• 108310-83-4
• Z3244879314

• Inchi： 1S/C7H6N2OS2/c1-10-5-3-2-4-6(9-5)12-7(11)8-4/h2-3H,1H3,(H,8,11)
• InChI Key： GOXBVWGXZQCEBF-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=C(N=C12)OC)=S

Computed Properties

• Exact Mass: 197.99200
• Monoisotopic Mass: 197.99215517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• PSA: 98.24000
• LogP: 2.36250

Additional information on Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy-

Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy-

The compound Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy- (CAS No: 108310-83-4) is a heterocyclic compound with significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the thiazolopyridine family, which has been extensively studied due to its unique structural features and potential applications in drug discovery and material science.

The Thiazolo[5,4-b]pyridine core of this compound is a fused bicyclic system consisting of a thiazole ring fused to a pyridine ring. The presence of the thione functional group at position 2 introduces additional reactivity and electronic properties to the molecule. Furthermore, the 5-methoxy substituent adds electron-donating groups, which can influence the compound's electronic characteristics and reactivity.

Recent studies have highlighted the importance of Thiazolo[5,4-b]pyridine derivatives in medicinal chemistry. For instance, researchers have explored their potential as inhibitors of various enzymes, including kinases and proteases. The unique electronic environment created by the fused rings and substituents makes these compounds ideal candidates for modulating biological targets associated with diseases such as cancer and neurodegenerative disorders.

In terms of synthesis, several methods have been reported for the preparation of Thiazolo[5,4-b]pyridine-2(1H)-thione derivatives. One common approach involves the cyclization of appropriate thioamides or thioureas under specific reaction conditions. The introduction of substituents like the methoxy group at position 5 can be achieved through nucleophilic aromatic substitution or other substitution reactions.

The methoxy group at position 5 plays a crucial role in modulating the physical and chemical properties of the compound. It increases the molecule's lipophilicity, which is beneficial for drug absorption and bioavailability. Additionally, this substituent can act as a directing group in further chemical modifications or derivatization processes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Thiazolo[5,4-b]pyridine derivatives with greater accuracy. Molecular docking studies have shown that these compounds can bind effectively to target proteins, suggesting their potential as lead compounds for drug development.

In conclusion, Thiazolo[5,4-b]pyridine-2(1H)-thione,5-methoxy- (CAS No: 108310-83-4) is a promising compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development in various scientific domains.